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Compound of Interest

Compound Name: Carasiphenol C

Cat. No.: B15595138 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Carasiphenol C, this document outlines a procedural framework to ensure the safety of

researchers and compliance with environmental regulations. As a novel polyphenolic

compound, specific toxicological and environmental impact data for Carasiphenol C is limited.

Therefore, a cautious approach, treating the compound as potentially hazardous, is mandatory.

Researchers, scientists, and drug development professionals must adhere to the following

guidelines, which are designed to supplement, not replace, institutional and local environmental

health and safety (EHS) protocols.

Summary of Known Properties of Carasiphenol C
While a comprehensive safety profile is not yet available, the following chemical and physical

properties have been identified. This information should be used to inform safe handling and

disposal practices.
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Property Value Source

Molecular Formula C₄₂H₃₂O₉ PubChem

Molecular Weight 680.7 g/mol PubChem

Appearance Solid (assumed) -

Solubility No data available -

Known Hazards None officially documented -

Step-by-Step Disposal Procedure for Carasiphenol
C
Given the absence of specific disposal directives for Carasiphenol C, the following best-

practice procedure for a novel research chemical of unknown hazard potential must be

followed.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle Carasiphenol C within a certified chemical fume hood.

Wear appropriate PPE, including but not limited to:

Nitrile gloves

Safety goggles or a face shield

A lab coat

2. Waste Segregation and Collection:

Do not dispose of Carasiphenol C, or any material contaminated with it, down the drain or in

the regular trash.

All solid waste contaminated with Carasiphenol C (e.g., weighing paper, contaminated

gloves, pipette tips) must be collected in a designated, sealed, and clearly labeled hazardous

waste container.
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Solutions containing Carasiphenol C must be collected in a separate, sealed, and labeled

hazardous waste container. Ensure the container is made of a compatible material.

Avoid mixing Carasiphenol C waste with other chemical waste streams unless explicitly

permitted by your institution's EHS office.

3. Labeling of Hazardous Waste:

Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Carasiphenol C"

The CAS number: 868168-04-1

An accurate estimation of the concentration and quantity of the waste.

The date of accumulation.

4. Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area that is secure

and under the control of laboratory personnel.

Ensure secondary containment is used for liquid waste containers to prevent spills.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Provide the EHS office with all necessary information about the waste stream.

Experimental Protocols
As Carasiphenol C is a research compound, specific experimental protocols involving its use

will vary. All protocols should be developed with a thorough risk assessment that includes
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considerations for waste generation and disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a novel

research chemical like Carasiphenol C.
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Start: Handling Carasiphenol C

Is the work complete or is there waste to dispose of?

Continue with experiment

No

Segregate Waste

Yes

Solid Waste (e.g., contaminated gloves, paper) Liquid Waste (e.g., solutions containing Carasiphenol C)

Place in a labeled, sealed hazardous waste container for solids Place in a labeled, sealed, compatible hazardous waste container for liquids

Store waste in a designated satellite accumulation area

Contact Environmental Health & Safety (EHS) for pickup

EHS manages final disposal according to regulations

End of Process

Click to download full resolution via product page

Disposal Workflow for Carasiphenol C
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Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety. It is not a substitute for a formal hazard assessment or the specific guidance

of your institution's Environmental Health and Safety department and local regulations.

To cite this document: BenchChem. [Prudent Disposal of Carasiphenol C: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595138#carasiphenol-c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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